Cas no 5987-77-9 (9H-Purine,2,6,8-trichloro-9-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)-)

• Product Name: 9H-Purine,2,6,8-trichloro-9-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)-
• CAS No: 5987-77-9
• MF: C₁₆H₁₅Cl₃N₄O₇
• MW: 481.671900987625
• CID: 380583
• PubChem ID: 253641
• Update Time: 2025-04-19

9H-Purine,2,6,8-trichloro-9-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine,2,6,8-trichloro-9-(2,3,5-tri-O-acetyl-b-D-ribofuranosyl)-
• 3-(3-pyridin-3-yl-2,4,8,10-tetraoxaspiro[5.5]undecan-9-yl)pyridine
• (1R)-tri-O-acetyl-1-(2,6,8-trichloro-purin-9-yl)-D-1,4-anhydro-ribitol
• (1R)-Tri-O-acetyl-1-(2,6,8-trichlor-purin-9-yl)-D-1,4-anhydro-ribit
• 9-(2,3,5-tri-O-Acetyl-ss-D-ribofuranosyl)-2,6,8-trichloro-purin
• 9-ss-D-(2,3,5-Tri-O-acetylribofuranosyl)-2,6,8-trichlorpurin
• AC1Q6ZM8
• ChemDiv3_001329
• Oprea1_205103
• pyridine, 3,3'-(2,4,8,10-tetraoxaspiro[5.5]undecane-3,9-diyl)bis-
• STK005846
• NSC-76762
• DTXSID90975273
• NSC76762
• 5987-77-9
• 2,6,8-trichloro-9-(2,3,5-tri-o-acetylpentofuranosyl)-9h-purine

• Inchi： 1S/C16H15Cl3N4O7/c1-5(24)27-4-8-10(28-6(2)25)11(29-7(3)26)14(30-8)23-13-9(20-16(23)19)12(17)21-15(18)22-13/h8,10-11,14H,4H2,1-3H3
• InChI Key： YLKMRQLYWKOMDL-UHFFFAOYSA-N
• SMILES： ClC1=NC2C(=NC(=NC=2N1C1C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)Cl)Cl

Computed Properties

• Exact Mass: 314.12674
• Monoisotopic Mass: 480.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 132Ų

Experimental Properties

• Density: 1.76
• Boiling Point: 584.8°C at 760 mmHg
• Flash Point: 307.5°C
• Refractive Index: 1.681
• PSA: 62.7
• LogP: 2.11040